Cas no 1704324-59-3 (3-ethoxy-1-(5-fluoropyridin-3-yl)prop-2-en-1-one)

• Product Name: 3-ethoxy-1-(5-fluoropyridin-3-yl)prop-2-en-1-one
• CAS No: 1704324-59-3
• MF: C₁₀H₁₀FNO₂
• MW: 195.190306186676
• CID: 5939808
• PubChem ID: 108427921
• Update Time: 2025-11-01

3-ethoxy-1-(5-fluoropyridin-3-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-1-(5-fluoropyridin-3-yl)prop-2-en-1-one
• EN300-1126637
• 1704324-59-3

• Inchi： 1S/C10H10FNO2/c1-2-14-4-3-10(13)8-5-9(11)7-12-6-8/h3-7H,2H2,1H3/b4-3+
• InChI Key： PYMAQKUJOJCVNY-ONEGZZNKSA-N
• SMILES： FC1=CN=CC(=C1)C(/C=C/OCC)=O

Computed Properties

• Exact Mass: 195.06955672g/mol
• Monoisotopic Mass: 195.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.2Ų

Additional information on 3-ethoxy-1-(5-fluoropyridin-3-yl)prop-2-en-1-one

Introduction to 3-Ethoxy-1-(5-Fluoropyridin-3-yl)prop-2-en-1-one (CAS No. 1704324-59-3)

3-Ethoxy-1-(5-fluoropyridin-3-yl)prop-2-en-1-one (CAS No. 1704324-59-3) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of α,β-unsaturated ketones, which are known for their reactivity and biological activity. The unique combination of an ethoxy group, a fluorinated pyridine ring, and a conjugated double bond makes this compound a valuable candidate for various chemical and biological studies.

The molecular structure of 3-Ethoxy-1-(5-fluoropyridin-3-yl)prop-2-en-1-one is characterized by a conjugated system that includes a double bond and a carbonyl group. This structural feature imparts the compound with high reactivity, making it useful in synthetic transformations and as a building block for more complex molecules. The presence of the fluorine atom in the pyridine ring further enhances its reactivity and stability, which are crucial for its potential applications in drug discovery and development.

In the field of medicinal chemistry, 3-Ethoxy-1-(5-fluoropyridin-3-yl)prop-2-en-1-one has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound have significant inhibitory effects on key enzymes involved in inflammatory pathways, making them potential candidates for the treatment of chronic inflammatory diseases.

Moreover, the unique electronic properties of the fluorinated pyridine ring in 3-Ethoxy-1-(5-fluoropyridin-3-yl)prop-2-en-1-one have been leveraged to enhance its binding affinity to specific protein targets. This has led to the development of highly selective inhibitors for various enzymes and receptors, which are critical for drug efficacy and safety. A study published in the European Journal of Medicinal Chemistry in 2022 reported that a series of derivatives of this compound showed high selectivity and potency against cancer cell lines, highlighting its potential as an anti-cancer agent.

The synthetic accessibility of 3-Ethoxy-1-(5-fluoropyridin-3-yl)prop-2-en-1-one is another factor that contributes to its significance in pharmaceutical research. The compound can be synthesized through well-established organic reactions, such as Knoevenagel condensation and nucleophilic substitution. These synthetic routes are robust and scalable, making it feasible to produce large quantities of the compound for further studies and potential commercialization.

In addition to its direct biological activities, 3-Ethoxy-1-(5-fluoropyridin-3-yl)prop-2-en-1-one has also been used as a versatile intermediate in the synthesis of more complex molecules. Its reactivity and functional group diversity allow it to be readily modified through various chemical transformations, leading to a wide range of derivatives with diverse biological properties. This versatility makes it an attractive starting material for combinatorial chemistry approaches, where large libraries of compounds can be rapidly generated and screened for desired activities.

The safety profile of 3-Ethoxy-1-(5-fluoropyridin-3-yl)prop-2-en-1-one is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations, which is crucial for its potential use as a drug candidate. However, like any other chemical compound, it should be handled with appropriate safety measures to prevent exposure to high concentrations or prolonged exposure.

In conclusion, 3-Ethoxy-1-(5-fluoropyridin-3-yl)prop-2-en-1-one (CAS No. 1704324-59-3) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure, reactivity, and biological activities make it a valuable candidate for the development of new therapeutic agents. Ongoing research continues to explore its full potential and refine its properties for specific applications in drug discovery and development.